3-[Carboxy-[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid

• IUPAC Name: 3-[carboxy-[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H19NO6/c1-12(2,3)19-11(18)13-8(10(16)17)6-4-7(5-6)9(14)15/h6-8H,4-5H2,1-3H3,(H,13,18)(H,14,15)(H,16,17)
• InChI Key: PTDKHKHMIYCGRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CC(C1)C(=O)O)C(=O)O
• Molecular Formula: C12H19NO6
• Molecular Weight: 273.28 g/mol

Description

Synthesis Analysis

Carboxylic acids can be synthesized from carboxylic acid derivatives. These reactions tend to be more useful for multiple-step syntheses to build large and complex molecules.

Scientific Research Applications

Antifibrinolytic Activity

One of the initial areas of research involving this compound relates to its antifibrinolytic properties. A study highlighted its effectiveness as a clinical fibrinolytic inhibitor, particularly in managing bleeding caused by general or local fibrinolysis. This capability suggests its utility in clinical settings where controlling excessive bleeding is crucial, demonstrating its potential beyond mere theoretical applications to practical, life-saving interventions (Andersson et al., 2009).

Cancer Imaging and Therapy Planning

In cancer diagnosis and treatment, this compound has shown promise as a synthetic amino acid analog used in PET imaging for detecting metastatic prostate cancer. It assists in delineating primary prostate lesions and metastatic ones, indicating its significant role in precision medicine by aiding in the accurate mapping of cancer spread, thus facilitating targeted therapy approaches (Inoue et al., 2014).

Tumor Detection and Radiotherapy Planning

Further extending its application in oncology, research has utilized this compound for tumor detection and radiotherapy planning, showcasing its utility in non-invasive detection and quantification of malignant tumors. This capability is pivotal in designing effective radiotherapy treatment plans, offering a non-invasive, precise method to identify and target cancerous tissues, thus optimizing therapeutic outcomes while minimizing damage to surrounding healthy tissues (Jani et al., 2009).

Metabolic Studies

This compound has also been explored in the context of metabolic studies, where its role in examining the efficiency of polyamine catabolism in humans versus rats was investigated. Such studies shed light on the metabolic pathways and the body's handling of specific compounds, which could have implications for understanding various metabolic disorders or optimizing drug delivery systems based on metabolic processing (van den Berg et al., 1985).